Cas no 1263280-06-3 (5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 1263280-06-3
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• MDL: MFCD17676671
• CID: 1219984
• PubChem ID: 19079307
• Update Time: 2025-05-25

5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,3-dimethyl-1H-pyrrolo[5,4-b]pyridin-2-one
• 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-bromo-1,3-dihydro-3,3-dimethyl-
• 5-bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-BROMO-1,3-DIHYDRO-3,3-DIMETHYL-2H-PYRROLO[2,3-B]PYRIDIN-2-ONE
• 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 2h-pyrrolo[2,3-b]pyridin-2-one,5-bromo-1,3-dihydro-3,3-dimethyl-
• SCHEMBL8919222
• OBRVKOXWMFKRCE-UHFFFAOYSA-N
• AKOS015898349
• CS-0188077
• MFCD17676671
• 1263280-06-3
• 5-bromo-3,3-dimethyl-1H-pyrrolo[2,3-b]pyridin-2-one
• SB15358
• A856351
• BS-14795
• 5-bromo-3,3-dimethyl-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one

• MDL： MFCD17676671
• Inchi： 1S/C9H9BrN2O/c1-9(2)6-3-5(10)4-11-7(6)12-8(9)13/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： OBRVKOXWMFKRCE-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)C(C)(C)C(N2)=O

Computed Properties

• Exact Mass: 239.99000
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.21180

Additional information on 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Comprehensive Overview of 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1263280-06-3)

The compound 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1263280-06-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyridine core with a bromine substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to privileged scaffolds found in many FDA-approved drugs.

In recent years, the demand for pyrrolopyridine derivatives has surged due to their versatility in medicinal chemistry. The presence of a bromo group at the 5-position enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. This property aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to build more complex structures. The 3,3-dimethyl moiety also contributes to the compound's stability, a critical factor in lead optimization processes.

From a synthetic perspective, 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one serves as a key building block for kinase inhibitors, a class of therapeutics that has revolutionized cancer treatment. The pyrrolopyridine scaffold is frequently found in tyrosine kinase inhibitors (TKIs), which target aberrant signaling pathways in malignancies. This connection to precision medicine makes the compound highly relevant to current biomedical research trends.

Beyond oncology, this brominated pyrrolopyridinone derivative shows promise in CNS drug development. Its structural features suggest potential blood-brain barrier permeability, a hot topic in neurodegenerative disease research. The compound's hydrogen bond acceptor/donor profile matches the requirements for GPCR-targeting drugs, which account for approximately 34% of all FDA-approved therapeutics. These attributes position it as a valuable tool for central nervous system (CNS) pharmacophore design.

The agrochemical industry has also shown interest in CAS 1263280-06-3 due to the pesticidal activity observed in similar nitrogen-containing heterocycles. Its halogenated nature may contribute to herbicidal or fungicidal properties, addressing the urgent need for novel crop protection agents with improved environmental profiles. This application aligns with the global push toward sustainable agriculture practices.

Analytical characterization of 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The bromine atom produces distinctive isotopic patterns in mass spectra, while the dimethyl groups generate characteristic proton signals around 1.5 ppm in ¹H NMR. These analytical signatures are crucial for quality control in contract research organizations (CROs) and pharmaceutical manufacturing.

From a commercial standpoint, the compound's availability through chemical suppliers specializing in heterocyclic building blocks has increased significantly. The pricing of CAS 1263280-06-3 reflects its synthetic complexity and the growing demand from drug discovery programs. Many suppliers now offer custom synthesis services and structure-activity relationship (SAR) studies based on this scaffold.

Environmental and safety assessments of 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one indicate it requires standard laboratory precautions for halogenated compounds. Proper handling procedures include the use of personal protective equipment (PPE) and adequate ventilation. These safety considerations are particularly important given the increasing regulatory focus on green chemistry principles in industrial applications.

The future research directions for this compound likely involve its incorporation into combinatorial chemistry libraries and evaluation in high-throughput screening assays. Its structural novelty positions it as a potential candidate for fragment-based lead discovery, especially in targeting protein-protein interactions – a challenging but promising area in drug development. The scientific community continues to explore its derivatives for various therapeutic indications.

In conclusion, 5-bromo-3,3-dimethyl-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one represents an important chemical entity with multifaceted applications across life sciences. Its value as a pharmacophore and synthetic intermediate ensures its continued relevance in both academic and industrial research settings. As the fields of medicinal chemistry and agrochemical science evolve, this compound will undoubtedly play a role in addressing current challenges in human health and food security.